pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate

• Molecular Formula: C11H17N3O4S
• Molecular Weight: 287.34 g/mol
• IUPAC Name: pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate
• InChI: InChI=1S/C11H17N3O4S/c1-2-3-4-6-18-8(15)5-7-19-10-9(16)12-11(17)14-13-10/h2-7H2,1H3,(H2,12,14,16,17)
• InChI Key: UIENYCCEDAHWMO-UHFFFAOYSA-N
• SMILES: CCCCCOC(=O)CCSC1=NNC(=O)NC1=O

Description

Pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate, also known as PDP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cancer cell growth and proliferation. pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate has been shown to inhibit the activity of histone deacetylase (HDAC) enzymes, which play a crucial role in the regulation of gene expression and cell cycle progression. Inhibition of HDAC enzymes leads to the accumulation of acetylated histones, which in turn leads to the activation of tumor suppressor genes and the inhibition of oncogenes.
Biochemical and Physiological Effects:
pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate has been shown to exhibit potent anticancer activity in various cancer cell lines, including breast, lung, and prostate cancer. pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate has also been shown to induce apoptosis (programmed cell death) in cancer cells, which is a crucial mechanism for the elimination of cancer cells from the body. In addition, pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate has been shown to exhibit anti-inflammatory and antioxidant activity, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate is its potent anticancer activity, which makes it a promising candidate for the development of new cancer therapies. pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate is also relatively easy to synthesize and purify, which makes it a suitable compound for laboratory experiments. However, one of the main limitations of pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate is its low solubility in water, which may limit its potential applications in certain fields.

Future Directions

There are several future directions for the study of pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate. One possible direction is the development of new pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate derivatives with improved solubility and bioavailability. Another direction is the investigation of the potential applications of pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate in other fields, such as materials science and biochemistry. Finally, further studies are needed to elucidate the mechanism of action of pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate and to determine its potential therapeutic applications in cancer and other diseases.
Conclusion:
In conclusion, pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate is a promising compound with potential applications in various fields, including drug discovery, materials science, and biochemistry. The synthesis method of pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate is relatively simple, and it exhibits potent anticancer activity and anti-inflammatory and antioxidant activity. However, further studies are needed to fully understand the mechanism of action of pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate and to determine its potential therapeutic applications in cancer and other diseases.

Synthesis Methods

The synthesis of pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate involves the reaction of 3,5-dioxo-2H-1,2,4-triazine-6-thiol with pentyl 3-bromopropionate in the presence of triethylamine as a base. The reaction takes place in anhydrous acetonitrile at room temperature and yields pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate as a white solid after purification.

Scientific Research Applications

Pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate has been extensively studied for its potential applications in various fields, including drug discovery, materials science, and biochemistry. In drug discovery, pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate has been shown to exhibit potent anticancer activity against various cancer cell lines. In materials science, pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate has been used as a precursor for the synthesis of metal-organic frameworks (MOFs) with potential applications in gas storage and separation. In biochemistry, pentyl 3-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]propanoate has been used as a tool to study protein-protein interactions and enzyme activity.